AbstractSkin disorders have an important psychosocial impact on the life of the affected patient. Skin disorders are usually treated by using topical drug delivery systems like creams and gels. These conventional topical drug delivery systems display various adverse effects (burning, itching, inflammation, etc.) reducing the therapeutic efficacy of drugs. Therefore, pharmaceutical scientists are trying to develop new delivery vehicles to treat dermatological disorders. Polymeric microsponges have shown their potential to deliver various therapeutic agents effectively through the topical route in the last decade. Their physicochemical properties like size, high drug entrapment (%), and extended drug release make them superior to other microcarriers explored for topical delivery. This present review discloses about methods of preparation, characterization parameters, and the role of polymeric microsponges for the topical delivery of a variety of drugs. The literature investigation for this review was done by exploring search engines like Google Scholar and Pubmed. This review will be useful for the researchers involved in the work of the development of new delivery vehicles for the topical route.

AbstractThe most recent WHO statistics of the year 2020 shows that lung cancer accounts for the maximum cancer mortality cases, with 1.8 million deaths annually. The current treatment strategies for lung cancer involve the three classical approaches adopted in all types of cancer, that is, chemotherapy, radiation therapy, and surgical procedures. Apart from these, radiofrequency ablation, immunotherapy, and palliative care is provided to improve the prognosis of the patients. However, the ever-increasing number of about 2.2 million new cases of lung cancer each year along with an increase in its causative factors like tobacco smoking and air pollutants, demand newer and more effective therapies to control the disease. The treatment is usually started with chemotherapy, which is mostly given parenterally, which gives higher systemic concentration than the lung tissue, leading to non-selective action and generally has lower patient compliance. In this article, we aim to review the use of nanocarriers like carbon nanotubes, dendrimers, quantum dots, micelles, magnetic nanoparticles, gold nanoparticles, and liposomes for targeted lung cancer treatment. Comparison of several clinical trials shows the superiority of lipid-based nanocarriers called liposomes, and their use through the pulmonary route to control the cancer growth as well as selective accumulation in the lung tissue, slow-release, and higher effectiveness, with least adverse effects. Liposomes are a tiny bubble, spherical vesicles which have at least one lipid bilayer. We have also addressed the challenges related to factors like drug resistance, particle size, etc., faced during incorporation of antineoplastic agents into the liposomes and ways to overcome them. Lastly, we have addressed the wide scope of inhalational liposomal treatment as a course of medical care in lung cancer and its future prospects.

AbstractDevelopment of novel nano therapeutic material is of great interest among the researchers and with continuous advancement in nanotechnology, dendrimer a monodispersed unimicellar nanosize drug carrier with spacious globular 3D architecture in which the drug can be encapsulated is widely explored. This encapsulation of drug improves its pharmacokinetic and pharmacodynamics properties and more importantly enhances their bioavailability. A dendrimer based drug delivery system is a boon in targeted drug delivery. Its applications are not restricted to the pharmaceutical or medical field but also in other fields of science. The presence of various functional groups on the periphery has made their surface modifiable with therapeutic drugs, diagnostic agents, and targeting ligands. The vast surface area shows its capability to be used as a catalyst in chemical reactions too. And its biocompatibility makes its use much more effective and safer than other nano-carriers. This review tries to give a comprehensive description of this nano therapeutic, its properties, characteristics, method of synthesis, pharmacokinetics, toxicity, and recent applications in various fields, which can help the researchers for producing more promising outcomes of the dendrimers.

AbstractBiocompatible and bioactive composite scaffolds are essential in bone tissue regeneration because of their bioactivity and multilevel porous assemblies. There is a high demand for three-dimensional (3D) scaffolds to treat bone regeneration defects, trauma, and congenital skeletal abnormalities in the current scenario. The main objective of this review is to collect all the possible information concerning synthetic and natural polymer-Bioglass (BG)-based scaffold materials and systematically present them to summarize the importance and need for these materials. The importance of the bone tissue engineering field has been highlighted. Given the current challenges, a comprehensive description of materials fabrication and patterns in scaffold structures is required. This review also includes the most crucial aspect of this study: why are polymeric materials mixed with BG materials? Individually, both BG and polymeric materials lack specific essential characteristics to enhance the scope of these materials. However, preparing the composites of both ensures the researchers that composites of polymers and BG have improved properties that make them versatile materials for bone tissue engineering applications. This study deals with the individual drawbacks of the inorganic BGs, synthetic polymers, and the deficiencies of natural polymers. This study has also included a brief description of various scaffold fabricating techniques. Finally, this study revealed that by manufacturing and developing novel composite materials-scaffolds bearing the capability to repair, heal, and regenerate accidentally damaged or badly injured bones, many occasional problems can be solved in vivo and in vitro. Moreover, this review demonstrated that natural polymeric materials present many advantages over synthetic bone grafts. Yet, synthetic biomaterials have one additional attractive feature, as they have the flexibility to be designed according to the desired demands. These features make them the best choice for a wide range of bone tissue engineering projects for orthopedic surgeons.

AbstractIn this study cinnamaldehyde (CA) doped polyurethane cholesteryl pelargonate cholesteric liquid crystal composite membranes were produced and their properties were examined for use in biological applications. The relationship between the blood coagulation and protein adsorption was studied and the results showed that increasing CA concentration allowed an improvement in biological properties of them. Additionally, the effect of CA on the hyrophobicity of these membranes was investigated by determining water holding capacity, contact angles. The mechanical strength of these membranes were determined and it was found that their strength increased and the ability to elongate decreased with an increasing CA dopant concentration.

AbstractPlatelet-rich plasma (PRP) and hyaluronic acid (HA) injection is commonly used for the treatment of osteoarthritis. However, the immediate bolus release of growth factors from PRP and inability of HA to stay in situ limit their beneficial therapeutic effects. An injectable, biocompatible, and thermoresponsive hydrogel (mPEG-PLGA-BOX block copolymer) is applicable for a long-term ultrasound-triggered lyophilized platelet (LP) release. In this study, an US-controlled release thermoresponsive hydrogel system loaded with LPs was evaluated for its long-term pharmacokinetics in a dry culture chamber at 37 °C. At 0.5 wt% constituent ratio of the LP-loaded hydrogels (0.2 ± 0.6 mV positively charged, which would be suitable for the treatments of negatively charged cartilages), the release amount of growth factors (PDGF-B and TGFβ-1) from the hydrogel could be increased to ∼300-folds in the presence of US (1 MHz, 0.4 W/cm2, 5% duty cycle, 5 min) compared to the amount in the absence of US during the 2 weeks of evaluation period. In comparison to 0.5 wt% of the LP-loaded HA (−2.4 ± 1.1 mV negatively charged), which had only a 5-day release ability, the US-controlled release thermoresponsive hydrogel system may be a more suitable platform for diseases that needed long-term treatments.

AbstractHerein, we report the use of self-assembled amphiphilic pyrene-tagged poly(N-vinyl pyrrolidone) (PyPNVP) micelles as effective anticancer delivery vehicle. Self-assembly phenomenon of PyPNVP has been studied in aqueous medium. Anticancer drug doxorubicin has been encapsulated in the hydrophobic micellar core and in vitro release profiles have been explored in four different pH values (pH 7.4 − 1.4). The drug-loaded construct has shown pH-responsive higher drug release at lower pH. Anticancer activity of the construct has been studied against human squamous cell carcinoma of the cervix uteri cell line. The in vitro study has shown the highly effective tumoricidal activity.

AbstractAchilles tendon defect is caused by direct or indirect violence that makes it difficult for the tensile strength of the Achilles tendon to resist external forces. It is characterized by a lack of tissue integrity around the Achilles tendon, local bruising or bacterial infection, and ultimately leads to abnormal gait. This paper reviews the recent research progress of biodegradable polymeric materials in treating Achilles tendon defects at home and abroad, mainly introducing the therapeutic impact on the repair of Achilles tendon defects from materials alone, materials combined with drugs or cells.

AbstractA variety of fascinating nanocarriers have reportedly been used and highlighted as novel drug delivery system in human colorectal cancer (CRC) treatment. In this context, significant progress has been achieved in the last few years and a great deal of promising NPs application has been reported as well. According to the literature reviews, the application of different types of NPs improves the efficacy, stability and selectivity of anti-colon cancer drugs. Moreover, the outcome of in vitro and in vivo experiments, also conducted preclinical and clinical investigations, has not only pushed the boundaries of knowledge but also revealed the favorable therapeutic benefits of NPs in CRC therapy more than before. Thus, scientists conclude that it is not surprising if NPs play a crucial role in CRC treatment in the near future. The present review gathers the most recent knowledge of the field, and also addresses a summary of the advancements and clinical trials conducted so far. The authors hope that the present review will provide comprehensive information about the up-to-date results of the recently conducted investigations for those who are willing to read everything at a glance.

AbstractHydrogels have a structure similar to the extracellular matrix and have wide applications in tissue engineering. Most hydrogels need to be composited with different substances to enhance mechanical and cell compatibility. In this study, aspirin (ASP) as a cross-linker improved the three-dimensional synthesis of chitosan-based hydrogels. Porous hydrogels in different concentrations of O-carboxymethyl chitosan (O-CMC) with aspirin were prepared by freeze drying. The reaction between (–COOH) of aspirin with (–NH2) of chitosan created the formation of crosslinks in O-CMC/ASP hydrogels. The SEM images showed these hydrogels have great morphological characteristics with high porosity and favorable pore size. The O-CMC/ASP scaffold showed appropriate swelling ability. Cell culture experiments demonstrated that using human adipose mesenchyme stem cells (hADMSC) improved cell viability, alkaline phosphatase activity (ALP), and bone-specific genes on the O-CMC/ASP scaffold compared to the O-CMC scaffold. As a result, the O-CMC/ASP scaffold has high osteogenesis induction and can be used as a biocompatible implant in bone tissue engineering.